Cas no 1228100-59-1 (TAMRA-PEG3-Azide)

• Product Name: TAMRA-PEG3-Azide
• CAS No: 1228100-59-1
• MF: C₃₃H₃₈N₆O₇
• MW: 630.690827846527
• CID: 3044569
• PubChem ID: 91757895
• Update Time: 2025-05-24

TAMRA-PEG3-Azide Chemical and Physical Properties

Names and Identifiers

• TAMRA-PEG3-Azide
• 5-((2-(2-(2-(2-azidoethoxy)ethoxy)ethoxy)ethyl)carbamoyl)-2-(6-(dimethylamino)-3-(dimethyliminio)-3H-xanthen-9-yl)benzoate
• 5-Carboxytetramethylrhodamine-PEG3-Azide
• 5-[2-[2-[2-(2-azidoethoxy)ethoxy]ethoxy]ethylcarbamoyl]-2-[3-(dimethylamino)-6-dimethylazaniumylidenexanthen-9-yl]benzoate
• AKOS040742674
• CS-0083986
• Tetramethylrhodamine-5-azide
• 1228100-59-1
• TAMRA-PEG3-N3
• HY-123629
• DA-67916
• BP-22479
• 5-TAMRA-PEG3-azide
• G76501

• Inchi： 1S/C33H38N6O7/c1-38(2)23-6-9-26-29(20-23)46-30-21-24(39(3)4)7-10-27(30)31(26)25-8-5-22(19-28(25)33(41)42)32(40)35-11-13-43-15-17-45-18-16-44-14-12-36-37-34/h5-10,19-21H,11-18H2,1-4H3,(H-,35,40,41,42)
• InChI Key： YREJCORUQQJQHB-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=CC=2C(C2C=CC(C(NCCOCCOCCOCCN=[N+]=[N-])=O)=CC=2C(=O)[O-])=C2C=C/C(/C=C12)=[N+](/C)\C)N(C)C

Computed Properties

• Exact Mass: 630.28019757g/mol
• Monoisotopic Mass: 630.28019757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 46
• Rotatable Bond Count: 15
• Complexity: 1200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 127

Additional information on TAMRA-PEG3-Azide

TAMRA-PEG3-Azide: A Comprehensive Overview

TAMRA-PEG3-Azide, also known by its CAS number 1228100-59-1, is a versatile compound that has garnered significant attention in the fields of chemistry and materials science. This compound is a derivative of tetramethylrhodamine (TAMRA), a well-known fluorophore, conjugated with a polyethylene glycol (PEG) chain and an azide group. The combination of these functional groups makes TAMRA-PEG3-Azide a valuable tool in various applications, including bioconjugation, drug delivery, and imaging technologies.

The structure of TAMRA-PEG3-Azide is characterized by its tetramethylrhodamine core, which is responsible for its bright fluorescence properties. The PEG chain serves as a biocompatible linker, enhancing the compound's solubility and stability in aqueous environments. The azide group, on the other hand, provides a reactive handle for click chemistry reactions, enabling the conjugation of TAMRA to other molecules such as proteins, peptides, or nanoparticles. This trifecta of functional groups makes TAMRA-PEG3-Azide a highly customizable and efficient reagent for researchers.

Recent studies have highlighted the potential of TAMRA-PEG3-Azide in bioconjugation applications. For instance, researchers have successfully utilized this compound to label proteins with high precision and efficiency. The azide group's reactivity with alkyne-containing molecules via click chemistry has proven to be a robust method for creating stable bioconjugates. These labeled proteins can then be used in various applications, such as tracking protein interactions in live cells or studying enzyme kinetics.

In the realm of drug delivery, TAMRA-PEG3-Azide has shown promise as a fluorescent tracer for monitoring drug distribution and release in vivo. By conjugating TAMRA-PEG3-Azide to drug carriers such as liposomes or polymeric nanoparticles, researchers can visualize the real-time movement of these carriers within biological systems. This capability is invaluable for optimizing drug delivery systems and improving therapeutic outcomes.

The fluorescence properties of TAMRA-PEG3-Azide have also made it a valuable tool in imaging technologies. Its bright emission under visible light excitation makes it suitable for applications such as fluorescence microscopy and flow cytometry. Recent advancements in imaging techniques have further enhanced the utility of TAMRA-PEG3-Azide by enabling its use in super-resolution imaging and intracellular tracking of biomolecules.

From a synthetic perspective, TAMRA-PEG3-Azide is typically prepared through a series of well-established chemical reactions. The synthesis begins with the activation of tetramethylrhodamine using appropriate coupling agents, followed by conjugation with the PEG chain and subsequent introduction of the azide group. This modular approach allows for fine-tuning of the compound's properties to suit specific applications.

Looking ahead, the versatility of TAMRA-PEG3-Azide positions it as a key player in future research directions. Its compatibility with click chemistry opens up possibilities for creating complex bioconjugates with multiple functionalities. Additionally, ongoing advancements in fluorescent imaging technologies are expected to further expand the applications of TAMRA-PEG3-Azide in both academic and industrial settings.

In conclusion, TAMRA-PEG3-Azide (CAS number 1228100-59-1) is a multifaceted compound that combines the advantages of tetramethylrhodamine's fluorescence with the versatility of PEG and azide functionalities. Its wide range of applications across bioconjugation, drug delivery, and imaging underscores its importance in contemporary research. As scientific advancements continue to unfold, TAMRA-PEG3-Azide is poised to play an increasingly significant role in driving innovation across various disciplines.